7-tert-butyl 1-methyl 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate

• IUPAC Name: 7-O-tert-butyl 1-O-methyl 3-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate
• InChI: InChI=1S/C14H21N3O4/c1-9-15-11(12(18)20-5)10-8-16(6-7-17(9)10)13(19)21-14(2,3)4/h6-8H2,1-5H3
• InChI Key: XGEPMUMXVHGMTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2N1CCN(C2)C(=O)OC(C)(C)C)C(=O)OC
• Molecular Formula: C14H21N3O4
• Molecular Weight: 295.33 g/mol

Description

The compound “7-tert-butyl 1-methyl 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate” is a chemical compound with a complex structure. It is also known as “7-O-tert-butyl 1-O-methyl 3-methyl-6,8-dihydro-5H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate” or "Imidazo[1,5-a]pyrazine-1,7(8H)-dicarboxylic acid, 5,6-dihydro-3-methyl-, 7-(1,1-dimethylethyl) 1-methyl ester".

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the search results. Chemical reactions can vary widely depending on the conditions and the presence of other compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as density, melting point, boiling point, etc. Some of these properties for this compound are mentioned in the search results.

Scientific Research Applications

Reactivity and Synthesis

The reactivity and synthesis of imidazo[1,5-a]pyrazine derivatives, including structures related to 7-tert-butyl 1-methyl 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyrazine-1,7-dicarboxylate, have been extensively studied. Research indicates these compounds are used in forming various biologically active compounds, demonstrating significant pharmacological action (Mironovich & Shcherbinin, 2014). Additionally, the synthesis processes often involve multicomponent reactions and provide insights into the structural and compositional aspects of these compounds (Wang, Zheng, & Fan, 2009).

Potential Antitumor Agents

Some derivatives of imidazo[1,5-a]pyrazine have been synthesized as potential antitumor agents. These compounds, such as methyl 1-(5-tert-butyl-1H-pyrazol-3-yl)-2-(aryl)-1H-benzo[d]imidazole-5-carboxylates, have shown inhibitory activity against various human tumor cell lines, indicating their potential use in cancer therapy (Abonía et al., 2011).

Antimicrobial Activity

The antimicrobial properties of imidazo[1,5-a]pyrazine derivatives have been explored. Compounds synthesized in this category have been evaluated for their effectiveness against a range of microbial agents, suggesting their potential application in developing new antimicrobial drugs (Babariya & Naliapara, 2017).

Chemical Synthesis and Modification

Research in chemical synthesis and modification of imidazo[1,5-a]pyrazine derivatives highlights their flexibility and potential for creating diverse compounds with various properties. These studies involve exploring different metalation strategies, protective groups, and other synthetic techniques to create novel compounds (Board et al., 2009).

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other compounds or systems. Unfortunately, the search results do not provide specific information on the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Unfortunately, the search results do not provide specific safety and hazard information for this compound.